N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide

• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-tert-butyl-2-[(3,4-dimethoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C19H24N2O5S/c1-19(2,3)20-18(22)14-8-6-7-9-15(14)21-27(23,24)13-10-11-16(25-4)17(12-13)26-5/h6-12,21H,1-5H3,(H,20,22)
• InChI Key: PQAWIMVXNUQGFO-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide, also known as DMTBSA, is a chemical compound that has been extensively researched in the field of medicinal chemistry. It is a potent inhibitor of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells.

Scientific Research Applications

N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide has been extensively researched for its potential as a cancer therapeutic agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, particularly in hypoxic conditions where CA IX is overexpressed. N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide has also been investigated for its potential as a diagnostic tool for cancer imaging, as CA IX is a biomarker for many types of cancer.

Mechanism of Action

N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide works by binding to the active site of CA IX, inhibiting its enzymatic activity. CA IX plays a crucial role in regulating the pH of cancer cells, which is essential for their survival and proliferation. By inhibiting CA IX, N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide disrupts the pH balance of cancer cells, leading to their death.
Biochemical and Physiological Effects:
N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide has been shown to have selective inhibitory effects on CA IX, with minimal effects on other carbonic anhydrase isoforms. This selectivity is important for minimizing off-target effects and toxicity. N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide has also been shown to have good pharmacokinetic properties, with high oral bioavailability and good tissue penetration.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide has several advantages for lab experiments, including its high potency, selectivity, and good pharmacokinetic properties. However, its limitations include its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide research, including:
1. Further optimization of the synthesis method to reduce costs and increase yields.
2. Investigation of the potential of N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide as a cancer therapeutic agent in clinical trials.
3. Development of N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide-based imaging agents for cancer diagnosis and monitoring.
4. Investigation of the potential of N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide as a tool for studying the role of CA IX in cancer biology.
5. Investigation of the potential of N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide as a therapeutic agent for other diseases where CA IX is overexpressed, such as ischemic stroke and pulmonary hypertension.
Conclusion:
N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide is a promising compound with potential applications in cancer therapy and diagnosis. Its selective inhibition of CA IX and good pharmacokinetic properties make it an attractive candidate for further research. With continued investigation and optimization, N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide has the potential to make a significant impact in the field of medicinal chemistry.

Synthesis Methods

The synthesis of N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide involves the reaction of 3,4-dimethoxybenzenesulfonyl chloride with N-(tert-butyl)-2-aminobenzamide in the presence of a base such as triethylamine. The resulting product is purified by column chromatography to obtain pure N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide. This method has been optimized to produce high yields of N-(tert-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide with high purity.